Cas no 59951-59-6 (4-Heptanone, 3-[(methylamino)methylene]-, (E)-)

• Product Name: 4-Heptanone, 3-[(methylamino)methylene]-, (E)-
• CAS No: 59951-59-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 336696
• Update Time: 2024-01-28

4-Heptanone, 3-[(methylamino)methylene]-, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone, 3-[(methylamino)methylene]-, (E)-
• 4-Heptanone, 3-[(methylamino)methylene]-, (E)- (9CI)

• Inchi： 1S/C9H17NO/c1-4-6-9(11)8(5-2)7-10-3/h7,10H,4-6H2,1-3H3/b8-7+
• InChI Key： PSGVWJQEKUKCCJ-BQYQJAHWSA-N
• SMILES： CC/C(=C\NC)/C(=O)CCC

Computed Properties

• Exact Mass: 155.13111

Experimental Properties

• Density: 0.879±0.06 g/cm3(Predicted)
• Boiling Point: 249.0±23.0 °C(Predicted)
• PSA: 29.1
• pka: 6.18±0.70(Predicted)